Cas no 1361523-52-5 (2'-(Bromomethyl)-4'-chloro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 2'-(Bromomethyl)-4'-chloro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361523-52-5
• MF: C₁₃H₅BrCl₆
• MW: 453.800797224045
• CID: 4993202
• Update Time: 2025-05-28

2'-(Bromomethyl)-4'-chloro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Bromomethyl)-4'-chloro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H5BrCl6/c14-4-5-3-6(15)1-2-7(5)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
• InChI Key： JCQIDXWTDOFKST-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 7.9
• Topological Polar Surface Area: 0

Additional information on 2'-(Bromomethyl)-4'-chloro-2,3,4,5,6-pentachlorobiphenyl

Research Briefing on 2'-(Bromomethyl)-4'-chloro-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361523-52-5)

Recent studies on 2'-(Bromomethyl)-4'-chloro-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361523-52-5) have shed new light on its chemical properties, potential applications, and environmental impact. This polychlorinated biphenyl (PCB) derivative has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural characteristics and reactivity. The bromomethyl group at the 2' position and the chloro substitution pattern make this compound particularly interesting for synthetic modifications and as a potential intermediate in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a building block for targeted drug delivery systems. Researchers demonstrated that the bromomethyl group could be selectively functionalized to create covalent inhibitors targeting specific protein domains. The study reported successful conjugation with various pharmacophores while maintaining the compound's stability under physiological conditions. This opens new possibilities for developing more precise therapeutic agents with reduced off-target effects.

Environmental toxicology research has also focused on this compound, with a recent Environmental Science & Technology publication investigating its degradation pathways and persistence in ecosystems. Unlike many PCBs that resist breakdown, the bromomethyl group appears to facilitate certain microbial degradation processes. However, the study cautioned that intermediate degradation products might exhibit unexpected toxicity profiles, warranting further investigation into the environmental fate of this chemical.

From a synthetic chemistry perspective, advances have been made in the stereoselective preparation of this compound. A 2024 Nature Chemistry paper described a novel catalytic system that improves the yield and purity of 2'-(Bromomethyl)-4'-chloro-2,3,4,5,6-pentachlorobiphenyl while reducing the formation of unwanted byproducts. This methodological improvement could significantly enhance its availability for research and potential industrial applications.

In pharmaceutical development, preliminary studies suggest this compound may serve as a key intermediate for novel kinase inhibitors. Its structural features allow for strategic modifications that can fine-tune selectivity against various kinase isoforms. While clinical applications remain speculative at this stage, the compound's versatility in medicinal chemistry applications continues to drive research interest.

Future research directions appear to be focusing on three main areas: (1) expanding its utility in targeted covalent inhibitor design, (2) understanding its environmental impact and degradation mechanisms, and (3) developing more sustainable synthetic routes. The compound's unique combination of reactivity and stability positions it as a valuable tool in chemical biology and a subject of ongoing investigation in environmental science.